Cas no 1272757-15-9 ((3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid)

• Product Name: (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• CAS No: 1272757-15-9
• MF: C₁₃H₁₉F₂NO₄
• MW: 291.291071176529
• MDL: MFCD24843162
• CID: 4566267
• Update Time: 2025-05-24

(3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Racemic-(1S,3S,4S)-2-(Tert-Butoxycarbonyl)-5,5-Difluoro-2-Azabicyclo[2.2.2]Octane-3-Carboxylic Acid
• Racemic-(1S,3S,4S)-2-(Tert-Butoxycarbonyl)-5,5-Difluoro-2-Azabicyclo[2.2.2]Octane-3-Carboxylic Acid(WX120037)
• (3S)-5,5-difluoro-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (3S)-2-(tert-Butoxycarbonyl)-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid

• MDL： MFCD24843162
• Inchi： 1S/C13H19F2NO4/c1-12(2,3)20-11(19)16-7-4-5-8(9(16)10(17)18)13(14,15)6-7/h7-9H,4-6H2,1-3H3,(H,17,18)/t7?,8?,9-/m0/s1
• InChI Key： BOLCEYWUYSTOAK-HACHORDNSA-N
• SMILES： C(N1C2CCC(C(F)(F)C2)[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Introduction to (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic Acid (CAS No. 1272757-15-9)

(3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid, identified by its CAS number 1272757-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, characterized by its intricate molecular structure and unique stereochemical properties. The presence of both fluoro and tert-butoxycarbonyl (Boc) protecting group functionalities makes this molecule a valuable intermediate in the synthesis of more complex bioactive molecules.

The structure of (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid incorporates a bicyclo[2.2.2]octane core, which is a common scaffold in many pharmacologically active compounds due to its rigid conformation and ability to mimic natural amino acid sequences. The stereochemistry at the 3-position, specifically the (3S) configuration, is crucial for its biological activity and has been meticulously optimized through various synthetic methodologies.

The introduction of fluorine atoms at the 5,5 positions enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further derivatization and drug development. The Boc group at the 2-position serves as a protective group for the carboxylic acid moiety, allowing for selective modifications at other sites without unwanted side reactions. This dual functionality has been exploited in multi-step synthetic routes to construct more elaborate peptidomimetics.

In recent years, there has been a surge in research focused on peptidomimetics as alternative therapeutic agents due to their improved pharmacokinetic profiles compared to traditional peptides. The compound (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid has been employed in several studies as a building block for designing novel molecules with potential applications in oncology, immunology, and anti-inflammatory therapies.

One notable application of this compound is in the development of protease inhibitors, which are critical in treating various diseases by targeting specific enzymatic pathways. The bicyclo[2.2.2]octane scaffold provides a unique binding pocket that can be tailored to interact with protease active sites, while the fluoro and Boc functionalities allow for fine-tuning of solubility and reactivity. For instance, researchers have utilized derivatives of this compound to develop inhibitors of caspase enzymes, which play a pivotal role in apoptosis and are implicated in cancer progression.

Another area where this compound has shown promise is in the design of peptidomimetics that mimic natural amino acids but exhibit enhanced stability and bioavailability. The fluoro substituents not only improve metabolic resistance but also enhance binding affinity to biological targets. This has led to the development of novel antibiotics and antiviral agents that leverage the structural advantages of bicyclic azapeptides.

The synthesis of (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid involves a series of well-established organic transformations, including ring-closing metathesis, fluorination reactions, and protection-deprotection strategies. Advanced computational methods have also been employed to predict optimal reaction conditions and minimize side products, ensuring high yields and purity.

The stereochemical integrity of this compound is maintained throughout its synthesis through careful control of reaction conditions and chiral auxiliaries or catalysts. The (3S) configuration is particularly important for its biological activity, as demonstrated by several Structure-Affinity Relationship (SAR) studies that highlight the impact of stereoelectronic effects on binding affinity and efficacy.

In conclusion, (3S)-2-tert-butoxycarbonyl-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS No. 1272757-15-9) represents a significant advancement in peptidomimetic chemistry with broad applications in drug discovery and development. Its unique structural features and functional groups make it an invaluable tool for medicinal chemists seeking to design novel therapeutics with improved pharmacological properties.